N-(2-([2,3'-bithiophen]-5-yl)ethyl)-1-(4-fluorophenyl)cyclopropanecarboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C20H18FNOS2/c21-16-3-1-15(2-4-16)20(9-10-20)19(23)22-11-7-17-5-6-18(25-17)14-8-12-24-13-14/h1-6,8,12-13H,7,9-11H2,(H,22,23)
• InChI Key: XSNKFDKEDMMYPI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)NCCC3=CC=C(S3)C4=CSC=C4
• Molecular Formula: C20H18FNOS2
• Molecular Weight: 371.5 g/mol

Description

N-(2-([2,3'-bithiophen]-5-yl)ethyl)-1-(4-fluorophenyl)cyclopropanecarboxamide, also known as BTCP, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various research fields.

Scientific Research Applications

Serotonin 5-HT1A Receptor Research

N-(2-([2,3'-bithiophen]-5-yl)ethyl)-1-(4-fluorophenyl)cyclopropanecarboxamide has shown relevance in the study of serotonin 5-HT1A receptors. Research demonstrates its potential as a PET radioligand, promising for improved in vivo quantification of 5-HT1A receptors in neuropsychiatric disorders. This is highlighted by a study where a cyclohexanecarboxamide derivative exhibited high brain uptake, slow brain clearance, and stability, indicating its suitability for brain imaging and neuropsychiatric research (García et al., 2014).

Synthesis and Characterization Studies

Research has also focused on the synthesis and characterization of related compounds. For example, N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives have been synthesized and characterized, with a focus on their structural properties using techniques like X-ray crystallography (Özer et al., 2009). Such studies are fundamental for understanding the chemical properties and potential applications of these compounds.

Electrochemical and Polymerization Properties

The electrochemical properties and polymerization behaviors of related compounds have been explored. For instance, a study on perylene bisimides functionalized with oligothiophene substituents revealed insights into their UV-vis absorptions, fluorescence quenching, and electrochemical behaviors, indicating potential applications in materials science (Chen et al., 2005).

Antipathogenic Activity

There is research focusing on the antipathogenic activity of related compounds. A study involving acylthioureas, including N-(aryl-carbamothioyl)benzamides, demonstrated significant anti-pathogenic activity, particularly against strains known for biofilm growth, suggesting potential applications in developing new antimicrobial agents (Limban et al., 2011).

Alzheimer's Disease Research

Further research has utilized similar compounds in the study of Alzheimer's disease. A selective serotonin 1A molecular imaging probe was used in PET imaging to quantify receptor densities in Alzheimer's patients, providing valuable insights into the disease's neurobiological aspects (Kepe et al., 2006).